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Compound of Interest

Compound Name: ZL.0454

cat. No.: B10829347

For researchers, scientists, and drug development professionals handling ZL0454, a potent
and selective Bromodomain-containing protein 4 (BRD4) inhibitor, adherence to strict safety
and disposal procedures is paramount to ensure personal safety and environmental protection.
[1][2] This document provides essential guidance on the proper handling, storage, and disposal
of ZL0454, in line with established safety data.

Chemical and Hazard Profile

ZL0454 is identified by CAS No. 2229042-77-5 and has the molecular formula C18H22N403S
with a molecular weight of 374.459.[3] It is classified as harmful if swallowed (Acute toxicity,
Oral - Category 4) and very toxic to aquatic life with long-lasting effects (Acute aquatic toxicity -
Category 1, and Chronic aquatic toxicity - Category 1).[3] Therefore, preventing its release into
the environment is a critical aspect of its handling and disposal.

Property Value

CAS Number 2229042-77-5
Molecular Formula C18H22N403S
Molecular Weight 374.459

Acute toxicity, Oral (Category 4), H302Acute
Hazard Classifications aquatic toxicity (Category 1), H400Chronic
aquatic toxicity (Category 1), H410
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Personal Protective Equipment (PPE) and Handling

When working with ZL0454, it is mandatory to use appropriate personal protective equipment
to avoid inhalation, and contact with skin and eyes.[3] This includes:

o Eye Protection: Safety goggles with side-shields.
e Hand Protection: Protective gloves.
» Skin and Body Protection: Impervious clothing.

o Respiratory Protection: A suitable respirator should be used, especially where dust or
aerosol formation is possible.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.
An accessible safety shower and eyewash station are essential.

Storage Procedures

Proper storage is crucial to maintain the stability and integrity of ZL0454. It should be stored in
a tightly sealed container in a cool, well-ventilated area, away from direct sunlight and sources
of ignition. Recommended storage temperatures are -20°C for the powder form and -80°C
when in solvent.

Accidental Release Measures

In the event of a spill, the following steps should be taken:

o Evacuate: Personnel should be evacuated to a safe area.
o Ventilate: Ensure adequate ventilation of the area.

» Containment: Prevent further leakage or spillage. Keep the product away from drains and
water courses.

¢ Clean-up: For liquid spills, absorb with a finely-powdered liquid-binding material such as
diatomite or universal binders. For solid spills, carefully sweep or scoop up the material,
avoiding dust formation.
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» Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.

o Disposal: Dispose of all contaminated materials as hazardous waste according to the
disposal procedures outlined below.

Disposal Procedures

The primary directive for the disposal of ZL0454 and its containers is to send them to an
approved waste disposal plant. It is crucial to adhere to all prevailing country, federal, state,
and local regulations for hazardous waste disposal.

Step-by-Step Disposal Protocol:
» Waste Collection:

o Collect all waste containing ZL0454, including unused product, contaminated labware
(e.g., pipette tips, vials), and absorbent materials from spills, in a designated and clearly
labeled hazardous waste container.

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

o Container Labeling:

o The waste container must be labeled with "Hazardous Waste" and the full chemical name
"ZL0454". Include the specific hazards: "Acutely Toxic" and "Environmental Hazard".

o Waste Storage:

o Store the sealed hazardous waste container in a designated satellite accumulation area
until it is collected by trained EHS personnel or a licensed hazardous waste contractor.

» Final Disposal:

o The disposal must be conducted by an approved and licensed waste disposal facility. This
ensures that the chemical is managed in a way that minimizes its impact on the
environment, particularly aquatic ecosystems.
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Experimental Workflow for Safe Handling and

Disposal of ZL0454
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Caption: Workflow for the safe handling and disposal of ZL0454.
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Caption: Decision pathway for ZL0454 waste segregation and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. medchemexpress.com [medchemexpress.com]

2. ZL.0454 - MedChem Express [bioscience.co.uk]

3. ZL0454|2229042-77-5|MSDS [dcchemicals.com]

 To cite this document: BenchChem. [Proper Disposal and Safety Protocols for ZL0454].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10829347#z10454-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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